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Compound of Interest

Compound Name: Disperse Violet 33

Cat. No.: B1594587

CAS Numbers: 12236-25-8 / 66882-16-4 C.I. Number: 11218

This technical guide provides an in-depth overview of Disperse Violet 33, a monoazo disperse
dye. The information is curated for researchers, scientists, and professionals in drug
development, with a focus on its chemical properties, synthesis, industrial applications, and
potential biological interactions.

Physicochemical Properties

Disperse Violet 33 is characterized as a reddish-purple or dark red powder. A notable
discrepancy exists in the public domain regarding its molecular formula and weight, which may
be attributed to different forms or impurities associated with the CAS numbers. The most
frequently cited data points to the molecular formula C22H23N506.
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Property Value References

CAS Number 12236-25-8 / 66882-16-4 [1][2]

C.l. Number 11218 [1]
C22H23N506 (predominant)

Molecular Formula [11[3]
or C18H19N504

] 453.45 g/mol (for

Molecular Weight [1]
C22H23N506)
Violet granules or dark red

Appearance [4]
powder

Soluble in acetone. Water

Solubility solubility reported as 61.338 [1]
mg/L at 25°C.
Melting Point Not available

- . ~630.8°C at 760 mmHg
Boiling Point _ [5]
(Predicted)

Density ~1.27 g/cm3 (Predicted) [5]

Synthesis and Manufacturing

The primary manufacturing process for Disperse Violet 33 involves a standard azo coupling
reaction. The synthesis pathway begins with the diazotization of 2-cyano-4-nitroaniline, which is
then coupled with 3-methyl-N,N-bis(2-acetoxyethyl)benzenamine.[6]
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Starting Materials Reaction Steps
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General synthesis workflow for Disperse Violet 33.

Experimental Protocols

Synthesis of Disperse Violet 33 (General Laboratory Scale Protocol):

o Step 1: Diazotization of 2-cyano-4-nitroaniline

[¢]

Dissolve a molar equivalent of 2-cyano-4-nitroaniline in a suitable acidic medium (e.g., a
mixture of hydrochloric acid and water).

o Cool the mixture to 0-5°C in an ice bath with continuous stirring.

o Slowly add a solution of sodium nitrite (a slight molar excess) dissolved in water,
maintaining the temperature below 5°C.

o Continue stirring for approximately 30-60 minutes to ensure complete formation of the
diazonium salt. The completion of the reaction can be monitored using starch-iodide

paper.
e Step 2: Azo Coupling

o In a separate vessel, dissolve a molar equivalent of 3-methyl-N,N-bis(2-
acetoxyethyl)benzenamine in a suitable solvent.

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/product/b1594587?utm_src=pdf-body-img
https://www.benchchem.com/product/b1594587?utm_src=pdf-body
https://www.benchchem.com/product/b1594587?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1594587?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

o Cool this solution to 0-5°C.

o Slowly add the previously prepared diazonium salt solution to the coupling agent solution.

o Maintain the temperature at 0-5°C and a slightly acidic pH to facilitate the coupling
reaction.

o Stir the mixture for several hours until the coupling is complete, which is indicated by the
formation of a colored precipitate.

e Step 3: Isolation and Purification

o

Filter the resulting precipitate (Disperse Violet 33).

[¢]

Wash the filter cake with cold water to remove any unreacted salts and acids.

[e]

Dry the product in a vacuum oven at a controlled temperature.

[e]

Further purification can be achieved by recrystallization from a suitable solvent like ethanol
or acetone if required.

Industrial and Research Applications

Disperse Violet 33 is primarily used in the textile industry for dyeing synthetic fibers,
particularly polyester and its blends.[4] It is suitable for high-temperature and high-pressure
dyeing methods, as well as thermosol and direct printing applications.[4]

Fastness Property Rating (Scale 1-8 for Light, 1-5 for others)
Light Fastness 6-7

Washing Fastness 4-5

Sublimation Fastness 4

Rubbing Fastness (Dry) 4

Rubbing Fastness (Wet) 4-5
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Toxicological Profile and Biological Interactions

While extensive toxicological data for Disperse Violet 33 is not readily available in public
literature, disperse dyes as a class are known for their potential to cause allergic contact
dermatitis. From an environmental perspective, it is classified as harmful to aquatic life with
long-lasting effects.

Interaction with the Aryl Hydrocarbon Receptor (AhR)

Of significant interest to researchers in drug development and toxicology, Disperse Violet 33
has been identified through virtual screening as a potential ligand for the Aryl Hydrocarbon
Receptor (AhR). The AhR is a ligand-activated transcription factor that plays a crucial role in
regulating the metabolism of xenobiotics, as well as modulating immune responses and cell
cycle control. The activation of the AhR signaling pathway is a key event in the toxic effects of
numerous environmental pollutants, such as dioxins.

The canonical AhR signaling pathway is initiated by the binding of a ligand to the cytosolic AhR,
which is complexed with chaperone proteins. This binding event triggers the translocation of
the complex into the nucleus, where AhR dissociates from its chaperones and heterodimerizes
with the AhR Nuclear Translocator (ARNT). This AhR-ARNT complex then binds to specific
DNA sequences, known as Xenobiotic Response Elements (XRES), in the promoter regions of
target genes, leading to their transcription.[7][8]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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